Cas no 1267666-30-7 (2-(3-Chloro-4-methoxyphenyl)cyclopropan-1-amine)

• Product Name: 2-(3-Chloro-4-methoxyphenyl)cyclopropan-1-amine
• CAS No: 1267666-30-7
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• CID: 5774049
• PubChem ID: 21190469
• Update Time: 2025-06-08

2-(3-Chloro-4-methoxyphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1985967
• CS-0285313
• 1267666-30-7
• 2-(3-chloro-4-methoxyphenyl)cyclopropan-1-amine
• SCHEMBL7092159
• AKOS014313824
• Cyclopropanamine, 2-(3-chloro-4-methoxyphenyl)-
• 2-(3-Chloro-4-methoxyphenyl)cyclopropan-1-amine

• Inchi： 1S/C10H12ClNO/c1-13-10-3-2-6(4-8(10)11)7-5-9(7)12/h2-4,7,9H,5,12H2,1H3
• InChI Key： XCSKGXAJTWKQFE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1CC1N)OC

Computed Properties

• Exact Mass: 197.0607417g/mol
• Monoisotopic Mass: 197.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.228±0.06 g/cm3(Predicted)
• Boiling Point: 293.5±40.0 °C(Predicted)
• pka: 8.21±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(3-Chloro-4-methoxyphenyl)cyclopropan-1-amine

Introduction to 2-(3-Chloro-4-methoxyphenyl)cyclopropan-1-amine (CAS No. 1267666-30-7) and Its Emerging Applications in Chemical Biology

2-(3-Chloro-4-methoxyphenyl)cyclopropan-1-amine, identified by the Chemical Abstracts Service registry number CAS No. 1267666-30-7, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a cyclopropane ring fused with a chloro-substituted methoxyphenyl moiety, presents a unique combination of chemical properties that make it a promising candidate for further exploration in drug discovery and molecular probe development.

The structural framework of 2-(3-Chloro-4-methoxyphenyl)cyclopropan-1-amine encompasses both aromatic and heterocyclic elements, which are well-documented for their diverse biological activities. The presence of the cyclopropane ring, a three-membered carbon structure, introduces rigidity into the molecule, potentially influencing its binding affinity and selectivity when interacting with biological targets. This structural feature has been widely exploited in medicinal chemistry due to its ability to modulate electronic and steric properties, thereby enhancing the pharmacological profile of compounds.

Furthermore, the aromatic ring system is substituted with both chloro and methoxy groups at the 3rd and 4th positions, respectively. This substitution pattern is strategically significant as it can influence the compound's solubility, metabolic stability, and interaction with biological macromolecules. The chloro group, known for its electron-withdrawing nature, can enhance the compound's lipophilicity, while the methoxy group, an electron-donating moiety, can contribute to hydrogen bonding interactions. Such dual functionality makes 2-(3-Chloro-4-methoxyphenyl)cyclopropan-1-amine a versatile scaffold for designing molecules with tailored biological activities.

In recent years, there has been a surge in interest regarding cyclopropane-containing compounds due to their unique biochemical properties. Cyclopropanes are known to exhibit favorable pharmacokinetic profiles, including improved oral bioavailability and reduced metabolic clearance. These attributes have made them valuable in the development of novel therapeutic agents. Specifically, 2-(3-Chloro-4-methoxyphenyl)cyclopropan-1-amine has been investigated for its potential role in modulating various biological pathways, particularly those involving enzyme inhibition and receptor binding.

One of the most compelling areas of research involving 2-(3-Chloro-4-methoxyphenyl)cyclopropan-1-amine is its application as a scaffold for kinase inhibitors. Kinases are a family of enzymes that play critical roles in cellular signaling pathways, making them attractive targets for therapeutic intervention. The rigid cyclopropane ring in this compound can effectively mimic the transition state of ATP binding in kinase active sites, thereby facilitating high-affinity interactions. Additionally, the chloro and methoxy substituents can engage in specific hydrogen bonding or hydrophobic interactions with key residues in the kinase pocket, further enhancing binding specificity.

Recent studies have demonstrated that derivatives of 2-(3-Chloro-4-methoxyphenyl)cyclopropan-1-amine exhibit inhibitory activity against several kinases of therapeutic interest. For instance, modifications to the phenyl ring or the cyclopropane moiety have led to compounds with potent activity against cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and cancer progression. These findings highlight the potential of this scaffold as a basis for developing next-generation kinase inhibitors with improved efficacy and selectivity.

Another area where 2-(3-Chloro-4-methoxyphenyl)cyclopropan-1-amine has shown promise is in the development of molecular probes for studying protein-protein interactions. The unique structural features of this compound make it an excellent candidate for designing probes that can selectively label target proteins or disrupt specific protein complexes. Such probes are invaluable tools for elucidating complex biological networks and have applications in both research and diagnostic settings.

The synthesis of 2-(3-Chloro-4-methoxyphenyl)cyclopropan-1-amine presents an interesting challenge due to the need to introduce both the cyclopropane ring and the aromatic substituents under controlled conditions. Advances in synthetic methodologies have enabled more efficient routes to this compound, including transition-metal-catalyzed reactions that facilitate cyclopropane formation and aromatic functionalization. These improvements have not only simplified the synthesis but also allowed for greater structural diversity when designing derivatives.

In conclusion,2-(3-Chloro-4-methoxyphenyl)cyclopropan-1-amine (CAS No. 1267666-30-7) represents a structurally sophisticated compound with significant potential in chemical biology and pharmaceutical research. Its unique combination of chemical features makes it an attractive scaffold for developing novel therapeutics targeting kinases and other biological pathways. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in drug discovery efforts worldwide.